2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

Specification

• Molecular Formula: C18H18FN5O2S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• Standard InChI: InChI=1S/C18H18FN5O2S/c1-11-3-8-15(26-2)14(9-11)21-16(25)10-27-18-23-22-17(24(18)20)12-4-6-13(19)7-5-12/h3-9H,10,20H2,1-2H3,(H,21,25)
• Standard InChI Key: YOHNUFDHROBXCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)F

Introduction

Structural Components and Their Significance

• Triazole Ring: The presence of a triazole moiety is crucial for antifungal and antibacterial activities, as seen in similar compounds.

• Acetamide Functional Group: This group is common in many biologically active compounds, contributing to their pharmacological effects.

• Aromatic Substitutions: The presence of fluorophenyl and methoxy-methylphenyl groups can influence the compound's reactivity and biological activity.

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including the formation of the triazole ring and subsequent modifications to introduce the acetamide and aromatic groups. Characterization methods include IR, NMR, and mass spectrometry to confirm the structure and purity of the compound.

Potential Biological Activities

Compounds with similar structures have shown a range of biological activities:

• Antimicrobial Activity: Triazole derivatives are known for their antibacterial and antifungal properties.

• Anti-inflammatory Activity: Some triazole-based compounds have been evaluated for their anti-inflammatory potential.

• Anticancer Activity: While not directly reported for this compound, related structures have shown promise in cancer research.

Comparison with Related Compounds

Compound Name	Structure Features	Unique Properties
2-{[4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-fluorophenyl)acetamide	Similar triazole-sulfanyl structure	Different substitution patterns
5-(3-fluorophenyl)-1H-pyrazole	Pyrazole instead of triazole	Different ring system but similar biological activity
(±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol	Racemic secondary alcohol with triazole	Different functional groups

Future Research Directions

To fully explore the potential of 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide, further studies are needed:

• In Vitro and In Vivo Studies: To assess its biological activities and potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: To understand how modifications to the compound affect its biological properties.

• Pharmacokinetic and Pharmacodynamic Evaluations: To determine its safety and efficacy profiles.